Cas no 2172383-78-5 (4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobutanoic acid)

• Product Name: 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobutanoic acid
• CAS No: 2172383-78-5
• MF: C₂₄H₂₈N₂O₅
• MW: 424.489526748657
• CID: 5812949
• PubChem ID: 165546510
• Update Time: 2025-06-13

4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobutanoic acid
• 2172383-78-5
• 4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]butanoic acid
• EN300-1513896

• Inchi： 1S/C24H28N2O5/c1-16(23(29)25-13-6-11-22(27)28)12-14-26-24(30)31-15-21-19-9-4-2-7-17(19)18-8-3-5-10-20(18)21/h2-5,7-10,16,21H,6,11-15H2,1H3,(H,25,29)(H,26,30)(H,27,28)
• InChI Key： KJPMTKIUYOITBJ-UHFFFAOYSA-N
• SMILES： O(C(NCCC(C)C(NCCCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 424.19982200g/mol
• Monoisotopic Mass: 424.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 11
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 105Ų

Additional information on 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobutanoic acid

Research Brief on 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobutanoic Acid (CAS: 2172383-78-5)

In recent years, the compound 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobutanoic acid (CAS: 2172383-78-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its fluorenylmethoxycarbonyl (Fmoc) protecting group and unique structural features, has been explored for its potential applications in peptide synthesis, drug delivery systems, and as a building block for novel therapeutics. The following research brief synthesizes the latest findings and advancements related to this compound, providing a comprehensive overview for professionals in the field.

The primary focus of recent studies has been on the role of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobutanoic acid in solid-phase peptide synthesis (SPPS). The Fmoc group is widely recognized for its utility in protecting amino acids during peptide assembly, and this compound has been employed to enhance the efficiency and yield of peptide chains. Researchers have reported improved coupling rates and reduced side reactions when incorporating this molecule into SPPS protocols, particularly for the synthesis of complex peptides with hydrophobic segments.

Another area of investigation involves the application of this compound in the development of self-assembling peptide hydrogels. Due to its amphiphilic nature, 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobutanoic acid has demonstrated the ability to form stable nanostructures under physiological conditions. These hydrogels have shown promise as scaffolds for tissue engineering and as carriers for controlled drug release. Recent studies highlight their biocompatibility and tunable mechanical properties, making them suitable for a range of biomedical applications.

In addition to its use in peptide synthesis and hydrogel formation, this compound has been investigated for its potential as a precursor in the synthesis of bioactive molecules. For instance, derivatives of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobutanoic acid have been designed to target specific enzymes or receptors, with preliminary results indicating promising pharmacological activity. Researchers are particularly interested in its role in modulating protein-protein interactions, which could lead to the development of new therapeutic agents for diseases such as cancer and neurodegenerative disorders.

Recent advancements in analytical techniques have also facilitated a deeper understanding of the compound's properties. High-performance liquid chromatography (HPLC) and mass spectrometry (MS) have been employed to characterize its purity and stability, while nuclear magnetic resonance (NMR) spectroscopy has provided insights into its conformational dynamics. These studies have confirmed the compound's robustness under various conditions, further supporting its utility in pharmaceutical applications.

In conclusion, 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobutanoic acid (CAS: 2172383-78-5) represents a versatile and valuable tool in chemical biology and drug development. Its applications span from peptide synthesis to biomaterial design, with ongoing research uncovering new potential uses. As the field continues to evolve, this compound is likely to play an increasingly important role in the development of next-generation therapeutics and biomedical technologies.